Cas no 1351602-26-0 (4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride)

• Product name: 4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride
• CAS No: 1351602-26-0
• MF: C₁₁H₁₂Cl₂N₂OS
• MW: 291.196779251099
• MDL: MFCD22587565
• CID: 4586550
• PubChem ID: 71778826

4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride

• MDL： MFCD22587565
• Inchi： 1S/C11H11ClN2OS.ClH/c1-15-10-4-2-3-8(5-10)13-11-14-9(6-12)7-16-11;/h2-5,7H,6H2,1H3,(H,13,14);1H
• InChI Key： UINPOPXYSIDOSX-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC(OC)=C2)SC=C(CCl)N=1.Cl

4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride

Introduction to 4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride (CAS No. 1351602-26-0)

4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride, identified by its CAS number 1351602-26-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a chloromethyl group, a methoxyphenyl moiety, and a thiazole ring, which collectively contribute to its unique chemical properties and biological relevance.

The thiazole core of 4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride is a key pharmacophore in medicinal chemistry. Thiazole derivatives are well-documented for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of the chloromethyl group at the 4-position of the thiazole ring enhances the electrophilicity of the molecule, making it a valuable intermediate in nucleophilic substitution reactions. This feature is particularly useful in the synthesis of more complex pharmacological entities.

The 3-methoxyphenyl substituent in the molecule introduces a hydrophobic aromatic ring that can interact favorably with biological targets such as enzymes and receptors. This aromatic moiety is also known to influence the solubility and metabolic stability of drug candidates, making it an important consideration in drug design. The hydrochloride salt form of this compound ensures better crystallinity and stability, which are critical factors for pharmaceutical formulations.

Recent advancements in drug discovery have highlighted the importance of thiazole derivatives in addressing various diseases. For instance, studies have demonstrated that certain thiazole-based compounds exhibit potent activity against multidrug-resistant bacteria, making them promising candidates for novel antibiotics. Additionally, modifications to the thiazole scaffold have led to the development of molecules with enhanced efficacy against cancer cell lines. The 4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride structure provides a versatile platform for further derivatization and optimization toward these therapeutic goals.

In terms of synthetic methodology, this compound serves as an excellent precursor for constructing more elaborate thiazole derivatives. The chloromethyl group can be readily functionalized through reactions such as nucleophilic addition or condensation with various nucleophiles. This reactivity has been exploited in the synthesis of Schiff bases, heterocyclic compounds, and other pharmacologically active molecules. Furthermore, the methoxyphenyl group can undergo electronic modulation through substituent effects or participate in metal-catalyzed cross-coupling reactions, expanding its synthetic utility.

The pharmaceutical industry has shown increasing interest in developing small molecules with mechanisms of action that differ from conventional drugs. Thiazole derivatives, including 4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride, offer a rich structural diversity that can be leveraged to target novel biological pathways. For example, recent research has explored the potential of thiazole-based compounds as kinase inhibitors or modulators of ion channels. These studies underscore the importance of exploring new chemical entities like this one for addressing unmet medical needs.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying promising candidates from large libraries of compounds. The unique structural features of 4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride, such as the combination of a chloromethyl group and an aromatic ring attached to a thiazole core, make it an attractive candidate for computational modeling. Such simulations can provide insights into its binding interactions with biological targets and guide further structural optimization.

The role of thiazole derivatives in medicinal chemistry is further highlighted by their presence in several FDA-approved drugs. While this specific compound may not yet be on the market, its structural analogs have demonstrated clinical efficacy in treating conditions ranging from infections to neurological disorders. This precedent reinforces the potential value of compounds like 4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride as lead candidates for future drug development programs.

In conclusion,4-(Chloromethyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrochloride (CAS No. 1351602-26-0) represents a fascinating compound with significant implications in pharmaceutical research and drug discovery. Its unique structural features—comprising a chloromethyl group, a methoxyphenyl moiety, and a thiazole ring—endow it with versatile reactivity and potential biological activity. As research continues to uncover new therapeutic applications for thiazole derivatives, this compound stands out as a promising scaffold for developing novel pharmacological agents.